Cas no 872848-64-1 (2-{3-(cyclohexylcarbamoyl)carbonyl-1H-indol-1-yl}-N,N-diethylacetamide)

• Product Name: 2-{3-(cyclohexylcarbamoyl)carbonyl-1H-indol-1-yl}-N,N-diethylacetamide
• CAS No: 872848-64-1
• MF: C₂₂H₂₉N₃O₃
• MW: 383.4839656353
• CID: 6434603
• PubChem ID: 4052218
• Update Time: 2025-06-09

2-{3-(cyclohexylcarbamoyl)carbonyl-1H-indol-1-yl}-N,N-diethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-{3-(cyclohexylcarbamoyl)carbonyl-1H-indol-1-yl}-N,N-diethylacetamide
• N-cyclohexyl-2-[1-[2-(diethylamino)-2-oxoethyl]indol-3-yl]-2-oxoacetamide
• F2001-0076
• AKOS024619096
• 2-{3-[(cyclohexylcarbamoyl)carbonyl]-1H-indol-1-yl}-N,N-diethylacetamide
• N-cyclohexyl-2-(1-(2-(diethylamino)-2-oxoethyl)-1H-indol-3-yl)-2-oxoacetamide
• 872848-64-1

• Inchi： 1S/C22H29N3O3/c1-3-24(4-2)20(26)15-25-14-18(17-12-8-9-13-19(17)25)21(27)22(28)23-16-10-6-5-7-11-16/h8-9,12-14,16H,3-7,10-11,15H2,1-2H3,(H,23,28)
• InChI Key： RLCMAZIBGZHKTN-UHFFFAOYSA-N
• SMILES： C(NC1CCCCC1)(=O)C(C1C2=C(N(CC(N(CC)CC)=O)C=1)C=CC=C2)=O

Computed Properties

• Exact Mass: 383.22089180g/mol
• Monoisotopic Mass: 383.22089180g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 71.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 2-{3-(cyclohexylcarbamoyl)carbonyl-1H-indol-1-yl}-N,N-diethylacetamide

Introduction to 2-{3-(cyclohexylcarbamoyl carbonyl-1H-indol-1-yl)-N,N-diethylacetamide (CAS No. 872848-64-1)

2-{3-(cyclohexylcarbamoyl carbonyl-1H-indol-1-yl)-N,N-diethylacetamide, identified by its CAS number 872848-64-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive research and development. The structural framework of this molecule incorporates key functional groups that contribute to its unique chemical properties and biological interactions.

The core structure of 2-{3-(cyclohexylcarbamoyl carbonyl-1H-indol-1-yl)-N,N-diethylacetamide is characterized by the presence of an indole moiety, which is a well-known pharmacophore in many bioactive molecules. Indole derivatives have been extensively studied for their diverse pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a cyclohexylcarbamoyl group into the indole core further modulates the electronic and steric properties of the molecule, potentially enhancing its binding affinity to biological targets.

In recent years, there has been a surge in interest towards the development of novel indole-based compounds due to their promising therapeutic applications. The specific arrangement of atoms in 2-{3-(cyclohexylcarbamoyl carbonyl-1H-indol-1-yl)-N,N-diethylacetamide positions it as a potential candidate for further exploration in drug discovery. Researchers have been particularly intrigued by its ability to interact with various enzymes and receptors, which could lead to the development of new treatments for a range of diseases.

The synthesis of 2-{3-(cyclohexylcarbamoyl carbonyl-1H-indol-1-yl)-N,N-diethylacetamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the cyclohexylcarbamoyl group necessitates careful selection of reagents and catalysts to ensure high yield and purity. Additionally, the protection-deprotection strategies must be employed to safeguard sensitive functional groups during the synthetic process. This complexity underscores the importance of advanced synthetic methodologies in the preparation of such intricate molecules.

The pharmacological profile of 2-{3-(cyclohexylcarbamoyl carbonyl-1H-indol-1-yl)-N,N-diethylacetamide has been the focus of numerous studies aimed at elucidating its mechanism of action. Preliminary findings suggest that this compound may exert its effects through multiple pathways, including modulation of neurotransmitter systems and inhibition of key enzymatic targets. These findings are particularly exciting as they open up new avenues for therapeutic intervention in conditions where current treatments are limited.

In the context of drug discovery, 2-{3-(cyclohexylcarbamoyl carbonyl-1H-indol-1-yl)-N,N-diethylacetamide represents an example of how structural modifications can lead to novel bioactive molecules. The combination of an indole core with a cyclohexylcarbamoyl substituent creates a unique chemical entity that may possess distinct pharmacological properties compared to existing drugs. This highlights the importance of innovative molecular design in the quest for new therapeutic agents.

The potential applications of 2-{3-(cyclohexylcarbamoyl carbonyl-1H-indol-1-yl)-N,N-diethylacetamide extend beyond traditional pharmaceutical uses. Researchers are exploring its potential in areas such as agrochemicals and materials science, where its unique chemical properties could be leveraged for novel applications. This versatility underscores the broad impact that such compounds can have on multiple sectors within the chemical industry.

Ongoing research efforts are focused on optimizing the synthesis and improving the pharmacological properties of 2-{3-(< strong>cyclohexylcarbamoyl strong>< strong>> carbonyl em> strong>> -indol em> strong>> -1 em> strong>> -yl em> strong>) -N,N-diethylacetamide}. Advances in computational chemistry and high-throughput screening techniques are expected to accelerate the discovery process by enabling rapid evaluation of large libraries of compounds. These technological advancements will be instrumental in identifying new derivatives with enhanced biological activity and improved pharmacokinetic profiles.

In conclusion, 2-{3-(< strong>cyclohexylcarbamoyl strong>< strong>> carbonyl em> strong>> -indol em> strong>> -1 em> strong>> -yl em> strong>) -N,N-diethylacetamide (CAS No. 872848-64-1) is a compound with significant potential in pharmaceutical research and development. Its unique structural features and promising biological activities make it an attractive candidate for further investigation. As research continues to uncover new insights into its properties and mechanisms, this molecule is poised to play a crucial role in the development of novel therapeutic strategies.